2-(2-Bromo-4-chlorophenoxy)cyclopentanone

• Molecular Formula: C11H10BrClO2
• Molecular Weight: 289.55 g/mol
• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)cyclopentan-1-one
• InChI: InChI=1S/C11H10BrClO2/c12-8-6-7(13)4-5-10(8)15-11-3-1-2-9(11)14/h4-6,11H,1-3H2
• InChI Key: AZCXYCCIHPMXKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)C1)OC2=C(C=C(C=C2)Cl)Br

Description

2-(2-Bromo-4-chlorophenoxy)cyclopentanone is a useful research compound. Its molecular formula is C11H10BrClO2 and its molecular weight is 289.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-bromo-4-chlorophenol (10.9 g, 52.5 mmol) in acetone (105 mL) was added potassium carbonate (14.5 g, 105 mmol), followed by 2-chlorocyclopentanone (6.3 mL, 63 mmol). The mixture was refluxed at 100° C. overnight, then filtered through celite, concentrated in vacuo and purified by flash chromatography on silica gel (20% EtOAc in hexanes) to provide 2-(2-bromo-4-chlorophenoxy)cyclopentanone (516B) (10.8 g, 71.0%) as a yellow oil.